Cas no 75142-07-3 (1-Propanesulfonothioic acid, 2,2-dimethyl-, S-(2,2-dimethylpropyl) ester)

1-Propanesulfonothioic acid, 2,2-dimethyl-, S-(2,2-dimethylpropyl) ester structure
75142-07-3 structure
Product Name:1-Propanesulfonothioic acid, 2,2-dimethyl-, S-(2,2-dimethylpropyl) ester
CAS No:75142-07-3
MF:C10H22O2S2
MW:238.410480976105
CID:540032
PubChem ID:12861211
Update Time:2025-04-19

1-Propanesulfonothioic acid, 2,2-dimethyl-, S-(2,2-dimethylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonothioic acid, 2,2-dimethyl-, S-(2,2-dimethylpropyl) ester
    • 1-(2,2-dimethylpropylsulfonylsulfanyl)-2,2-dimethylpropane
    • 75142-07-3
    • DTXSID80511720
    • S-(2,2-Dimethylpropyl) 2,2-dimethylpropane-1-sulfonothioate
    • Inchi: 1S/C10H22O2S2/c1-9(2,3)7-13-14(11,12)8-10(4,5)6/h7-8H2,1-6H3
    • InChI Key: KGKLRYQXYHQQPS-UHFFFAOYSA-N
    • SMILES: S(CC(C)(C)C)(=O)(=O)SCC(C)(C)C

Computed Properties

  • Exact Mass: 238.10626
  • Monoisotopic Mass: 238.10612229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 34.14
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